Cas no 2136905-10-5 (Carbamic acid, N-[(1R)-1-(3-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R)-1-(3-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester
• CAS No: 2136905-10-5
• MF: C₁₃H₁₉NO₃S
• MW: 269.359862565994
• CID: 5293247
• Update Time: 2025-06-28

Carbamic acid, N-[(1R)-1-(3-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R)-1-(3-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H19NO3S/c1-5-10(11(15)9-6-7-18-8-9)14-12(16)17-13(2,3)4/h6-8,10H,5H2,1-4H3,(H,14,16)/t10-/m1/s1
• InChI Key： PMEROCKDQJCGHJ-SNVBAGLBSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H](C(C1C=CSC=1)=O)CC

Additional information on Carbamic acid, N-[(1R)-1-(3-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1R)-1-(3-Thienylcarbonyl)Propyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound with CAS No. 2136905-10-5, known as Carbamic acid, N-[(1R)-1-(3-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential for use in advanced chemical systems. Recent studies have highlighted its role in the development of novel materials and its potential in the pharmaceutical industry.

The molecular structure of this compound is characterized by a carbamic acid group attached to a chiral propyl chain, which further contains a thienylcarbonyl substituent. The esterification with 1,1-dimethylethyl (isopropyl) group adds to its stability and reactivity. This structure makes it an interesting candidate for exploring stereochemical effects in chemical reactions. Researchers have recently focused on optimizing the synthesis pathways for this compound to enhance its purity and yield, which are critical for large-scale applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. The chiral center in the molecule allows for enantioselective interactions, which can be exploited to design drugs with improved bioavailability and reduced side effects. Recent studies have demonstrated that this compound can serve as a versatile building block for constructing complex molecular architectures, including those with potential pharmacological activity.

In addition to its pharmaceutical applications, this compound has shown potential in the field of materials science. Its ability to form stable ester linkages makes it a valuable component in the synthesis of polymers and other advanced materials. Scientists have explored its use in creating biodegradable polymers, which are increasingly sought after due to their environmental benefits.

Another area of interest is the study of this compound's interaction with biological systems. Researchers have investigated its ability to act as a catalyst in enzymatic reactions, particularly those involving chiral recognition. These studies have provided insights into the design of more efficient biocatalysts for industrial applications.

The synthesis of this compound has been a focal point of recent research efforts. Traditional methods often involve multi-step reactions with low yields and high costs. However, advancements in catalytic techniques and green chemistry have enabled more efficient and sustainable synthesis routes. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality.

Moreover, the environmental impact of this compound has been a subject of scrutiny. Studies have shown that under certain conditions, it can undergo biodegradation without releasing harmful byproducts. This makes it a safer alternative to traditional chemicals in various industrial processes.

In conclusion, Carbamic acid, N-[(1R)-1-(3-thienylcarbonyl)propyl]-, 1,1-dimethylethyl ester (CAS No. 2136905-10-5) is a multifaceted compound with vast potential across diverse scientific domains. Its unique structure and properties continue to inspire innovative research directions, making it a cornerstone in modern chemical science.